Cas no 36520-95-3 (2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride)

2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride structure
36520-95-3 structure
Product Name:2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride
CAS No:36520-95-3
MF:C26H46Cl2N2O2
MW:489.56164598465
CID:1474028
PubChem ID:64309
Update Time:2025-04-20

2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2'-((1,1'-biadamantane)-3,3'-diyl)bis(methylimino)di-, dihydrochloride
    • 2,2'-((1,1'-Biadamantane)-3,3'-diyl)bis(methylimino)di-ethanol dihydrochloride
    • Ethanol, 2,2'-1,1'-bitricyclo(3.3.1.1(sup 3,7))decane-3,3'-diylbis(methylimino)bis-, 2HCl
    • AC1L20WR
    • LS-66484
    • 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol dihydrochloride
    • 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol
    • dihydrochloride
    • 101221-48-1
    • DTXSID90905999
    • 2,2'-[[1,1'-Bi(tricyclo[3.3.1.1~3,7~]decane)]-3,3'-diylbis(methylazanediyl)]di(ethan-1-ol)--hydrogen chloride (1/2)
    • 36520-95-3
    • 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol;dihydrochloride
    • Inchi: 1S/C26H44N2O2.2ClH/c1-27(3-5-29)25-13-19-7-20(14-25)10-23(9-19,17-25)24-11-21-8-22(12-24)16-26(15-21,18-24)28(2)4-6-30;;/h19-22,29-30H,3-18H2,1-2H3;2*1H
    • InChI Key: ADNOXTGIKQXGLJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OCCN(C)C12CC3CC(C1)CC(C3)(C2)C12CC3CC(CC(C3)(C1)N(C)CCO)C2

Computed Properties

  • Exact Mass: 488.2936341g/mol
  • Monoisotopic Mass: 488.2936341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 607
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.9Ų
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